Cas no 1805181-10-5 (Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate)
Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate
-
- Inchi: 1S/C12H10BrF2NO2/c1-2-18-12(17)9-4-7(6-16)3-8(11(14)15)10(9)5-13/h3-4,11H,2,5H2,1H3
- InChI Key: ZYRUZGBUATVGBT-UHFFFAOYSA-N
- SMILES: BrCC1C(C(=O)OCC)=CC(C#N)=CC=1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 342
- XLogP3: 3
- Topological Polar Surface Area: 50.1
Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015017287-250mg |
Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate |
1805181-10-5 | 97% | 250mg |
499.20 USD | 2021-06-18 | |
| Alichem | A015017287-500mg |
Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate |
1805181-10-5 | 97% | 500mg |
831.30 USD | 2021-06-18 | |
| Alichem | A015017287-1g |
Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate |
1805181-10-5 | 97% | 1g |
1,579.40 USD | 2021-06-18 |
Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate
Recent Advances in the Application of Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate (CAS: 1805181-10-5) in Chemical Biology and Pharmaceutical Research
Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate (CAS: 1805181-10-5) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a critical building block in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in the development of enzyme inhibitors, agrochemicals, and drug candidates targeting various diseases.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate as a precursor in the synthesis of potent kinase inhibitors. The researchers utilized its reactive bromomethyl group for efficient coupling with various heterocyclic systems, yielding compounds with nanomolar activity against several cancer-associated kinases. The difluoromethyl group was found to significantly enhance metabolic stability compared to non-fluorinated analogs.
In the field of agrochemical research, a team from Syngenta reported in Pest Management Science (2024) the development of novel fungicides incorporating structural motifs derived from this compound. The electron-withdrawing cyano and difluoromethyl groups were crucial for maintaining phytotoxic stability while enhancing fungicidal activity against economically important pathogens. The study reported 85% control efficacy against Botrytis cinerea at application rates significantly lower than commercial standards.
Recent synthetic methodology developments have expanded the applications of 1805181-10-5. A Nature Communications (2023) paper described a palladium-catalyzed cross-coupling protocol that enables the efficient transformation of the bromomethyl moiety while preserving the sensitive ester and cyano functionalities. This advancement has opened new avenues for creating diverse molecular architectures with potential pharmaceutical applications.
The compound's mechanism of action in biological systems has been elucidated through several recent studies. Research published in ACS Chemical Biology (2024) demonstrated that derivatives of Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate can act as covalent inhibitors of cysteine proteases through selective alkylation of the active site thiol group. The difluoromethyl group was shown to modulate both reactivity and selectivity through subtle electronic effects.
From a safety and ADME perspective, recent toxicological studies (Regulatory Toxicology and Pharmacology, 2024) have established preliminary safety profiles for this compound class. While the parent compound shows moderate cytotoxicity (IC50 = 32 μM in HepG2 cells), properly designed derivatives demonstrate significantly improved therapeutic indices, making them promising candidates for further development.
Current challenges in the field include optimizing the synthetic scalability of 1805181-10-5 derivatives and further understanding structure-activity relationships. A recent review in Chemical Society Reviews (2024) identified this compound class as particularly promising for fragment-based drug discovery approaches due to its combination of synthetic versatility and favorable physicochemical properties.
Looking forward, the unique structural features of Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate continue to inspire innovative applications across chemical biology and medicinal chemistry. Ongoing research is exploring its potential in PROTAC design, chemical probe development, and as a scaffold for covalent inhibitor discovery. The compound's future appears particularly bright in targeted protein degradation strategies and precision medicine applications.
1805181-10-5 (Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)